molecular formula C13H12BrFN2O2 B2627979 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide CAS No. 1355714-07-6

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide

Cat. No. B2627979
CAS RN: 1355714-07-6
M. Wt: 327.153
InChI Key: SOOSFPNZLSLURZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide, also known as BCOF, is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide is not fully understood. However, it is thought to work by inhibiting specific enzymes or proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to have several biochemical and physiological effects. In addition to its potential anti-cancer and neuroprotective properties, 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to inhibit the activity of an enzyme that is involved in inflammation, suggesting that it may have anti-inflammatory properties as well.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully elucidate its therapeutic properties.

Future Directions

There are several potential future directions for 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide research. One area of interest is in the development of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide-based cancer treatments. Another potential direction is in the development of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide-based neuroprotective agents for the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide and to identify other potential therapeutic applications.

Synthesis Methods

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can be synthesized through a multi-step process starting with 2-fluorobenzoic acid. The acid is first reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-cyanooxan-4-ylamine to form an amide. The amide is then brominated using N-bromosuccinimide to yield 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide.

Scientific Research Applications

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to have potential therapeutic properties in several areas of research. One study found that 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment. Another study found that 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can inhibit the activity of an enzyme that is involved in the development of Alzheimer's disease, suggesting that it may have neuroprotective properties.

properties

IUPAC Name

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12BrFN2O2/c14-9-1-2-11(15)10(7-9)12(18)17-13(8-16)3-5-19-6-4-13/h1-2,7H,3-6H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOOSFPNZLSLURZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1(C#N)NC(=O)C2=C(C=CC(=C2)Br)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12BrFN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.